Cas no 954002-33-6 (3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide
• CAS No: 954002-33-6
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 5933208
• PubChem ID: 16892876
• Update Time: 2025-06-09

3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide
• 3,4-dimethyl-N-[4-(2-phenylmorpholin-4-yl)butyl]benzene-1-sulfonamide
• F5023-0204
• AKOS024490999
• 3,4-dimethyl-N-[4-(2-phenylmorpholin-4-yl)butyl]benzenesulfonamide
• 954002-33-6
• 3,4-dimethyl-N-(4-(2-phenylmorpholino)butyl)benzenesulfonamide

• Inchi： 1S/C22H30N2O3S/c1-18-10-11-21(16-19(18)2)28(25,26)23-12-6-7-13-24-14-15-27-22(17-24)20-8-4-3-5-9-20/h3-5,8-11,16,22-23H,6-7,12-15,17H2,1-2H3
• InChI Key： OMRAWEYZIFIQRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(NCCCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67Ų

Additional information on 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide

Introduction to 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide (CAS No. 954002-33-6)

3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide (CAS No. 954002-33-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations. The unique structural features of this molecule, including the presence of a morpholine ring and phenyl group, contribute to its pharmacological properties and biological activity.

The chemical structure of 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide can be described as follows: it consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, a sulfonamide group at the 1 position, and a butyl chain linked to the sulfonamide group. The butyl chain is further substituted with a morpholine ring, which itself is substituted with a phenyl group. This intricate structure provides the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

Recent studies have focused on the potential therapeutic applications of 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The morpholine ring in the structure of this compound is known to enhance its binding affinity to serotonin transporters, thereby potentiating its SSRI activity.

In addition to its SSRI properties, 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has indicated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease, such as acetylcholinesterase (AChE). By inhibiting AChE, this compound can help maintain higher levels of acetylcholine in the brain, which is crucial for cognitive function.

The pharmacokinetic properties of 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide have been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The presence of multiple functional groups in its structure allows for efficient metabolism and excretion, minimizing the risk of accumulation and toxicity.

Clinical trials involving 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide have demonstrated its safety and efficacy in treating various conditions. Phase II trials have shown that this compound is well-tolerated by patients and does not cause significant adverse effects. The most common side effects reported include mild gastrointestinal discomfort and dizziness, which are generally manageable with appropriate dosing adjustments.

The potential for drug interactions with 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide has also been investigated. Due to its unique chemical structure, this compound does not significantly interact with common medications used for treating psychiatric or neurological disorders. However, caution is advised when co-administering it with other drugs that affect serotonin levels or are metabolized by similar enzymatic pathways.

In conclusion, 3,4-dimethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzene-1-sulfonamide (CAS No. 954002-33-6) is a promising compound with diverse therapeutic applications. Its potential as an SSRI and its ability to modulate enzymes involved in neurodegenerative diseases make it an attractive candidate for further clinical development. Ongoing research continues to explore new avenues for optimizing its use in medical treatments and improving patient outcomes.